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Compound of Interest

Compound Name: Amyl salicylate

Cat. No.: B1664950 Get Quote

An In-depth Technical Guide to Amyl Salicylate for Researchers, Scientists, and Drug

Development Professionals

Introduction
Amyl salicylate is an aromatic ester widely utilized in the fragrance, cosmetic, and flavor

industries. It exists in two primary isomeric forms: normal-amyl (n-amyl) salicylate and isoamyl
salicylate, the latter often being the more commercially prevalent form. Both isomers share the

same molecular formula but differ in the branching of the amyl group, leading to subtle

variations in their physical and olfactory properties. This guide provides a comprehensive

overview of the chemical and physical properties, synthesis, analytical methodologies, and

biological relevance of amyl salicylate, with a focus on its role as a contact allergen.

Chemical and Physical Properties
The quantitative data for n-amyl salicylate and isoamyl salicylate are summarized in the

table below, facilitating a clear comparison of their key physicochemical properties.
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Property n-Amyl Salicylate Isoamyl Salicylate

CAS Number 2050-08-0[1] 87-20-7[2]

Molecular Formula C₁₂H₁₆O₃[1][3] C₁₂H₁₆O₃[2]

Molecular Weight 208.25 g/mol [1] 208.25 g/mol [2][4]

Appearance
Colorless to pale yellow

liquid[5]
Colorless liquid[2]

Odor
Herbaceous, green, with a mild

floral scent[6]

Sweet, floral, reminiscent of

jasmine or orchid[2][7]

Boiling Point 282 °C[3] 277-278 °C[2][4]

Melting Point -12 °C[3] Not available

Density 1.054 g/cm³[3] 1.05 g/mL at 25 °C[2][4]

Flash Point 126 °C[3] >93.3 °C

Solubility
Insoluble in water; soluble in

organic solvents[1]

Insoluble in water; soluble in

alcohol and oils[2][7]

logP (Octanol/Water) >4.4[3] 4.6[8][9]

Experimental Protocols
Synthesis of Amyl Salicylate via Fischer Esterification
The most common method for synthesizing amyl salicylates is the Fischer esterification of

salicylic acid with the corresponding amyl alcohol (n-pentanol or isoamyl alcohol) under acidic

catalysis.

Methodology:

Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and a

reflux condenser, combine salicylic acid (1 molar equivalent) and the respective amyl alcohol

(n-pentanol or isoamyl alcohol, typically in excess, e.g., 1.5-3 molar equivalents). A solvent

that forms an azeotrope with water, such as cyclohexane or toluene, is added to facilitate the

removal of the water byproduct.[10]
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Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-

toluenesulfonic acid, to the reaction mixture.[11]

Reaction: Heat the mixture to reflux. The water produced during the esterification will be

removed azeotropically and collected in the Dean-Stark trap, driving the equilibrium towards

the product. The reaction progress can be monitored by thin-layer chromatography (TLC) or

by the amount of water collected.

Work-up: After the reaction is complete (typically after several hours), cool the mixture to

room temperature.[10] Wash the organic phase with a saturated sodium bicarbonate solution

to neutralize the acidic catalyst and remove any unreacted salicylic acid. Subsequently, wash

with brine to remove any remaining aqueous contaminants.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or

magnesium sulfate), filter, and concentrate the solvent under reduced pressure. The crude

amyl salicylate can be further purified by vacuum distillation to obtain the final product.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

and semi-volatile compounds like amyl salicylate in complex matrices such as cosmetic

formulations or biological samples.

Methodology:

Sample Preparation: For cosmetic products, a simple dilution with a suitable organic solvent

(e.g., ethanol or hexane) may be sufficient. For biological fluids, a liquid-liquid extraction or

solid-phase microextraction (SPME) can be employed to isolate the analyte.

GC Separation:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is

typically used.

Injector: Operate in split or splitless mode depending on the sample concentration.
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Oven Program: A temperature gradient is programmed to ensure the separation of amyl
salicylate from other components in the sample. A typical program might start at a low

temperature (e.g., 60°C), ramp up to a high temperature (e.g., 250°C), and hold for a few

minutes.

Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

MS Detection:

Ionization: Electron ionization (EI) is the standard method.

Analyzer: A quadrupole or ion trap mass analyzer is used.

Detection Mode: For identification, a full scan mode is used to obtain the mass spectrum

of the eluting compound, which can be compared to a library database (e.g., NIST). For

quantification, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) can be

used for higher sensitivity and selectivity.[12][13]

Biological Significance: Allergic Contact Dermatitis
Amyl salicylate is recognized as a potential skin sensitizer and can cause allergic contact

dermatitis (ACD) in susceptible individuals.[14][15] ACD is a Type IV delayed-type

hypersensitivity reaction mediated by T-cells.[16]

Signaling Pathway in Allergic Contact Dermatitis
The development of ACD occurs in two distinct phases: the sensitization phase and the

elicitation phase. The following diagram illustrates the key cellular events and signaling

involved in this pathway, which can be initiated by allergens such as amyl salicylate.
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Caption: Allergic contact dermatitis pathway initiated by a hapten like amyl salicylate.

Pathway Description:

Sensitization Phase: Upon initial skin contact, amyl salicylate, acting as a hapten,

penetrates the skin and binds to endogenous proteins to form a hapten-protein complex.

This complex is recognized and taken up by Langerhans cells, which are antigen-presenting

cells (APCs) in the epidermis.[16] These cells then migrate to the regional lymph nodes,

where they present the processed antigen to naive T-cells. This leads to the clonal

expansion and differentiation of antigen-specific memory T-cells.

Elicitation Phase: Upon subsequent exposure to amyl salicylate, the hapten-protein

complexes are again formed and presented by APCs. This time, the circulating memory T-

cells recognize the antigen, leading to their activation.[16] Activated T-cells release a

cascade of pro-inflammatory cytokines and chemokines. These signaling molecules recruit

other immune cells, such as macrophages and more T-cells, to the site of exposure, resulting
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in the characteristic inflammatory symptoms of dermatitis, including redness, swelling, and

blistering.

Conclusion
Amyl salicylate is a significant compound in various industries, particularly for its fragrance

properties. For researchers and professionals in drug development, understanding its

physicochemical characteristics, synthesis, and analytical detection is crucial, especially when

considering its use in topical formulations. Furthermore, its potential to act as a skin sensitizer

necessitates a thorough understanding of the immunological mechanisms underlying allergic

contact dermatitis to ensure product safety and to develop formulations that are non-

sensitizing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9832362/
https://pubmed.ncbi.nlm.nih.gov/9832362/
https://pubmed.ncbi.nlm.nih.gov/9832362/
https://pubmed.ncbi.nlm.nih.gov/31670058/
https://pubmed.ncbi.nlm.nih.gov/31670058/
https://www.paulaschoice-eu.com/amyl-salicylate/ingredient-amyl-salicylate.html
https://www.ewg.org/skindeep/ingredients/700400-AMYL_SALICYLATE/
https://www.ncbi.nlm.nih.gov/books/NBK532866/
https://www.benchchem.com/product/b1664950#amyl-salicylate-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1664950#amyl-salicylate-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1664950#amyl-salicylate-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1664950#amyl-salicylate-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

